Cas no 35158-41-9 (3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid)

• Product Name: 3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid
• CAS No: 35158-41-9
• CID: 4649679
• PubChem ID: 13976293
• Update Time: 2025-08-03

3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid

Additional information on 3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid

3-Bromo-4-(4-Bromophenyl)-4-Oxobutanoic Acid (CAS No. 35158-41-9)

3-Bromo-4-(4-bromophenyl)-4-oxobutanoic acid, also known by its CAS registry number 35158-41-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the third position of the butanoic acid chain and a 4-bromophenyl group attached to the fourth carbon, which is also oxidized to form a ketone group. The combination of these functional groups makes this compound a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of 3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex organic frameworks, particularly in the development of novel drug candidates. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to introduce diverse functional groups, thereby expanding its utility in medicinal chemistry.

The structural features of this compound, including the electron-withdrawing bromine atoms and the ketone group, contribute to its reactivity and selectivity in various chemical transformations. These properties have been exploited in the synthesis of heterocyclic compounds, which are often key components in pharmaceutical agents. Moreover, the presence of two bromine atoms provides opportunities for stereochemical studies, as these substituents can influence the spatial arrangement of molecules during reaction processes.

In terms of synthesis, 3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid can be prepared through a variety of methods, including oxidation reactions and coupling techniques. One notable approach involves the oxidation of a corresponding alcohol derivative to form the ketone group, followed by bromination at specific positions. These synthetic routes are optimized to ensure high yields and purity, which are critical for downstream applications.

The application of this compound extends beyond traditional organic synthesis. Recent advancements have demonstrated its potential in materials science, particularly in the development of functional polymers and nanomaterials. Its ability to participate in cross-coupling reactions has made it a valuable building block for constructing advanced materials with tailored properties.

In conclusion, 3-bromo-4-(4-bromophenyl)-4-oxobutanoic acid (CAS No. 35158-41-9) is a versatile compound with a wide range of applications in organic chemistry and related fields. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.